Amorphous metal–organic frameworks for drug delivery†

Chemical Communications Pub Date: 2015-07-21 DOI: 10.1039/C5CC05237H

Abstract

We report the encapsulation of the hydrophilic model molecule calcein in the Zr-based MOF UiO-66, followed by amorphization of the framework by ball-milling. We show controlled release of calcein over more than 30 days, compared with the 2 day release period from crystalline UiO-66.

Graphical abstract: Amorphous metalā€“organic frameworks for drug delivery
Amorphous metal–organic frameworks for drug delivery†
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